Cas no 5988-75-0 (4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methoxyphenyl)carbonyl]piperidine)

• Product Name: 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methoxyphenyl)carbonyl]piperidine
• CAS No: 5988-75-0
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 1617362
• PubChem ID: 5234451
• Update Time: 2025-04-21

4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methoxyphenyl)carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methoxyphenyl)carbonyl]piperidine
• [4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]-(4-methoxyphenyl)methanone
• DTXSID20412040
• 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methoxybenzoyl)piperidine
• {4-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}(4-methoxyphenyl)methanone
• AKOS021658209
• 5988-75-0

• Inchi： 1S/C21H20FN3O3/c1-27-18-8-4-16(5-9-18)21(26)25-12-10-15(11-13-25)20-23-19(24-28-20)14-2-6-17(22)7-3-14/h2-9,15H,10-13H2,1H3
• InChI Key： HNLFZUJOLIPUGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C2CCN(C(C3C=CC(=CC=3)OC)=O)CC2)=N1

Computed Properties

• Exact Mass: 381.149
• Monoisotopic Mass: 381.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.46